Cas no 1017785-44-2 ((4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine)

• Product Name: (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine
• CAS No: 1017785-44-2
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• MDL: MFCD04967128
• CID: 4567533
• PubChem ID: 25252388
• Update Time: 2025-11-01

(4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-1-methylpyrazol-3-yl)methanamine
• (4-chloro-1-methylpyrazol-3-yl)methylamine
• 1H-Pyrazole-3-methanamine,4-chloro-1-methyl-
• SBB026637
• STK400232
• ST45135329
• (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine
• [(4-chloro-1-methyl-1H-pyrazol-3-yl)methyl]amine
• 1-(4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine

• MDL： MFCD04967128
• Inchi： 1S/C5H8ClN3/c1-9-3-4(6)5(2-7)8-9/h3H,2,7H2,1H3
• InChI Key： AVFPNFRQNKKPCZ-UHFFFAOYSA-N
• SMILES： ClC1=CN(C)N=C1CN

Computed Properties

• Exact Mass: 145.040675g/mol
• Monoisotopic Mass: 145.040675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 145.59g/mol
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine

Comprehensive Overview of (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine (CAS No. 1017785-44-2)

(4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine, with the CAS number 1017785-44-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivative family, known for its versatile applications in drug discovery and crop protection. The presence of both a chloro and methyl group on the pyrazole ring, along with a methanamine side chain, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine for its potential role in developing novel antimicrobial agents and pesticides. The compound's unique structure allows for modifications that can enhance its efficacy against resistant strains of bacteria and pests, addressing critical challenges in modern agriculture and medicine.

One of the most frequently asked questions about CAS 1017785-44-2 revolves around its synthesis and purity. High-purity (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine is essential for ensuring consistent results in research and industrial applications. Advanced chromatographic techniques, such as HPLC and GC-MS, are commonly employed to verify the compound's purity and stability. Additionally, researchers often inquire about its solubility and storage conditions, which are crucial for maintaining its integrity over time.

The compound's relevance extends to the field of green chemistry, where scientists are exploring eco-friendly synthesis routes to minimize environmental impact. Sustainable production methods for pyrazole derivatives like (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine are gaining traction, aligning with global efforts to reduce hazardous waste and energy consumption. This aligns with the growing trend of sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential in drug discovery. Pyrazole scaffolds are known to exhibit diverse pharmacological activities, including anti-inflammatory, anticancer, and antiviral properties. (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine serves as a key building block for designing new therapeutic agents, particularly in the development of small-molecule inhibitors. Its structural flexibility allows for the creation of targeted therapies, which is a hot topic in precision medicine.

In the agrochemical sector, CAS 1017785-44-2 is being investigated for its role in formulating next-generation crop protection products. With the increasing need for sustainable agriculture, researchers are focusing on compounds that offer high efficacy with minimal environmental footprint. The chloro and methyl groups in (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine contribute to its bioactivity, making it a promising candidate for innovative pest control solutions.

For those working in chemical synthesis, understanding the reaction mechanisms involving (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine is crucial. The compound's reactivity with various electrophiles and nucleophiles opens up possibilities for creating diverse derivatives. This aspect is particularly relevant to organic chemists who are exploring new pathways for functionalizing pyrazole rings, a subject often searched in academic databases.

Lastly, the safety profile of CAS 1017785-44-2 is a common concern among researchers and manufacturers. While the compound is not classified as hazardous under standard regulations, proper handling and storage are recommended to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use, which is a frequently searched resource in laboratory settings.

In summary, (4-chloro-1-methyl-1H-pyrazol-3-yl)methanamine (CAS No. 1017785-44-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and green chemistry. Its unique structural features and broad applicability make it a subject of ongoing research and development, addressing some of the most pressing challenges in modern science and industry.